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Compound of Interest

Compound Name: TP-238 hydrochloride

Cat. No.: B3026080 Get Quote

Application Notes and Protocols: TP-238
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
TP-238 hydrochloride is a potent and selective dual chemical probe for the bromodomains of

Cat Eye Syndrome Chromosome Region, Candidate 2 (CECR2) and Bromodomain PHD

Finger Transcription Factor (BPTF), with IC50 values in the nanomolar range.[1][2][3][4] This

document provides detailed application notes on the solubility of TP-238 hydrochloride and

comprehensive protocols for the preparation of stock solutions to ensure accurate and

reproducible experimental outcomes.

Physicochemical Properties
Synonyms: 1-(3-(6-(4-(3-dimethylamino-propoxy)-phenyl)-2-methylsulfonyl-pyrimidin-4-

ylamino)-propyl)-1H-pyrazole Hydrochloride, N-(3-(1H-Pyrazol-1-yl)propyl)-6-(4-(3-

(dimethylamino)propoxy)phenyl)-2-(methylsulfonyl)pyrimidin-4-amine hydrochloride.

Molecular Formula: C₂₂H₃₀N₆O₃S · xHCl

Molecular Weight: 458.58 g/mol (free base), 495.04 g/mol (hydrochloride salt).[2][3]
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Appearance: White to beige crystalline solid.

Solubility Data
The solubility of TP-238 hydrochloride can vary between suppliers and batches. The following

table summarizes the available solubility data. It is crucial to consult the certificate of analysis

for batch-specific information.

Solvent Concentration Vendor/Source Notes

DMSO 100 mM R&D Systems[3] -

15 mg/mL Cayman Chemical[5] -

2 mg/mL Sigma-Aldrich Clear solution

1 mg/mL Cayman Chemical[2] -

Water 100 mM R&D Systems[3] -

15 mg/mL Sigma-Aldrich Clear solution

PBS (pH 7.2) 10 mg/mL
Cayman Chemical[2]

[5]
-

Ethanol 30 mg/mL Cayman Chemical[5] -

DMF 10 mg/mL Cayman Chemical[5] -

In Vivo Formulation 1 ≥ 2.5 mg/mL MedchemExpress[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

In Vivo Formulation 2 ≥ 2.5 mg/mL MedchemExpress[1]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

In Vivo Formulation 3 ≥ 2.5 mg/mL MedchemExpress[1]
10% DMSO, 90%

corn oil
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Accurate preparation of stock solutions is critical for obtaining reliable and reproducible results.

Below are detailed protocols for preparing TP-238 hydrochloride stock solutions in common

laboratory solvents.

Materials
TP-238 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile deionized water or PBS (pH 7.2)

Calibrated analytical balance

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol is based on a molecular weight of 495.04 g/mol for the hydrochloride salt.

Equilibration: Allow the vial of TP-238 hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of TP-238 hydrochloride powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 4.95 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

powder. To prepare a 10 mM stock solution with 4.95 mg of powder, add 1 mL of DMSO.

Dissolution: Vortex the solution for 30-60 seconds to facilitate dissolution. If necessary, gently

warm the solution to 37°C and/or sonicate for a few minutes until the solid is completely

dissolved. Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes. Store the aliquots at -20°C for short-term storage (weeks to months) or
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at -80°C for long-term storage (months to years). Avoid repeated freeze-thaw cycles.
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Workflow for Preparing a 10 mM DMSO Stock Solution of TP-238 Hydrochloride

Preparation

Storage

Equilibrate TP-238 HCl
to Room Temperature

Weigh 4.95 mg of
TP-238 HCl

15-20 min

Add 1 mL of
Anhydrous DMSO

Vortex/Sonicate/Warm
until Dissolved

Aliquot into Single-Use Tubes

Ensure complete dissolution

Store at -20°C or -80°C

Protect from light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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